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Cat. No.: B15141665 Get Quote

Introduction
PAMCHD (2-(((2-hydroxyphenyl)amino)methylene)-5,5-dimethylcyclohexane-1,3-dione) is a

novel chemical entity demonstrating significant promise as an antituberculosis agent.[1]

Research has established its efficacy as both a tuberculostatic and tuberculocidal compound

against Mycobacterium tuberculosis, including drug-resistant strains.[1][2] This application note

provides detailed protocols for determining the Minimum Inhibitory Concentration (MIC) of

PAMCHD, a critical parameter for assessing its potency and advancing its development as a

potential therapeutic. The MIC is defined as the lowest concentration of an antimicrobial agent

that prevents the visible growth of a microorganism under standardized in vitro conditions.[3][4]

[5]

Target Audience
This document is intended for researchers, scientists, and drug development professionals

engaged in the evaluation of new antimicrobial compounds.

Data Presentation
The following table summarizes previously reported MIC values for PAMCHD against various

strains of Mycobacterium tuberculosis. This data is provided for reference and comparative

purposes.
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M. tuberculosis
Strain

MIC Range (µg/mL) Method Reference

H37Rv (ATCC 27294) 2.5 - 5.0 Broth Microdilution [2]

Drug-Susceptible

Strains (8 clinical

isolates)

1.25 - 5.0 Broth Microdilution [2]

Isoniazid (INH)-

Resistant Strains (6

clinical isolates)

2.5 - 10.0 Broth Microdilution [2]

INH + Ethambutol

(EMB)-Resistant

Strain

5.0 Broth Microdilution [2]

Rifampicin (RIF) +

EMB-Resistant Strain
5.0 Broth Microdilution [2]

Multidrug-Resistant

(MDR) Strains (3

clinical isolates)

2.5 - 10.0 Broth Microdilution [2]

Experimental Protocols
Two standard methods for determining the MIC of PAMCHD are presented below: Broth

Microdilution and Agar Dilution. These protocols are based on established methodologies for

M. tuberculosis susceptibility testing.[4][6][7]

Protocol 1: Broth Microdilution Method
This method determines the MIC in a liquid growth medium and is amenable to high-throughput

screening.

Materials:

PAMCHD compound

Dimethyl sulfoxide (DMSO) for stock solution preparation
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Middlebrook 7H9 Broth supplemented with 10% OADC (Oleic Acid-Albumin-Dextrose-

Catalase) and 0.05% Tween 80

Mycobacterium tuberculosis strain of interest (e.g., H37Rv)

Sterile 96-well microtiter plates

Incubator (37°C)

Spectrophotometer (for measuring optical density at 600 nm, OD₆₀₀)

Appropriate personal protective equipment (PPE) for handling M. tuberculosis

Procedure:

Preparation of PAMCHD Stock Solution:

Dissolve PAMCHD in DMSO to a final concentration of 1 mg/mL. Further dilutions should

be made in the appropriate broth medium.

Preparation of Bacterial Inoculum:

Grow M. tuberculosis in 7H9 broth to mid-log phase (OD₆₀₀ of 0.4-0.6).

Adjust the bacterial suspension with fresh 7H9 broth to achieve a turbidity equivalent to a

0.5 McFarland standard (approximately 1-5 x 10⁷ CFU/mL).

Dilute this suspension 1:100 in 7H9 broth to obtain the final inoculum of approximately 1-5

x 10⁵ CFU/mL.

Serial Dilution in Microtiter Plate:

Add 100 µL of 7H9 broth to all wells of a 96-well plate.

Add 100 µL of the PAMCHD working solution to the first column of wells, resulting in the

highest desired concentration.
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Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second,

mixing, and repeating across the plate to the tenth column. Discard 100 µL from the tenth

column.

Column 11 will serve as the positive control (inoculum only, no drug).

Column 12 will serve as the negative control (broth only, no inoculum).

Inoculation:

Add 100 µL of the final bacterial inoculum to wells in columns 1 through 11. Do not

inoculate column 12.

Incubation:

Seal the plate with a breathable membrane and incubate at 37°C for 7-14 days, or until

visible growth is observed in the positive control wells.

Determination of MIC:

The MIC is the lowest concentration of PAMCHD at which there is no visible growth (i.e.,

no turbidity) of M. tuberculosis.[3][7] This can be confirmed by measuring the OD₆₀₀ of the

wells.

Protocol 2: Agar Dilution Method
This method involves incorporating the antimicrobial agent into a solid growth medium.

Materials:

PAMCHD compound

DMSO for stock solution preparation

Middlebrook 7H11 Agar supplemented with 10% OADC

Mycobacterium tuberculosis strain of interest

Sterile petri dishes
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Incubator (37°C)

Appropriate PPE

Procedure:

Preparation of PAMCHD-Containing Agar Plates:

Prepare Middlebrook 7H11 agar according to the manufacturer's instructions and cool to

45-50°C.

Prepare serial dilutions of PAMCHD in DMSO or another suitable solvent.

Add the appropriate volume of each PAMCHD dilution to molten agar to achieve the

desired final concentrations. Also, prepare a drug-free control plate.

Pour the agar into sterile petri dishes and allow them to solidify.

Preparation of Bacterial Inoculum:

Prepare the bacterial inoculum as described in the broth microdilution method (steps 2a

and 2b).

Inoculation:

Spot-inoculate 10 µL of the adjusted bacterial suspension onto the surface of each agar

plate, including the control plate.

Allow the inoculum spots to dry before inverting the plates.

Incubation:

Incubate the plates at 37°C for 14-21 days, or until sufficient growth is observed on the

control plate.

Determination of MIC:
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The MIC is the lowest concentration of PAMCHD that completely inhibits the visible growth

of M. tuberculosis on the agar surface.
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Caption: Workflow for determining the MIC of PAMCHD via broth microdilution.

Potential Mechanism of Action of Anti-TB Drugs
While the specific signaling pathway of PAMCHD is not yet fully elucidated, it is hypothesized to

interfere with essential bacterial processes, similar to other antitubercular agents that target cell

wall synthesis.
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Caption: Hypothesized mechanism of action for PAMCHD alongside known anti-TB drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

